Cas no 10101-88-9 (Sodium Thiophosphate Hydrate)

• Product Name: Sodium Thiophosphate Hydrate
• CAS No: 10101-88-9
• MF: Na₃O₃PS
• MW: 180.006272315979
• CID: 48379
• PubChem ID: 9877537
• Update Time: 2025-04-18

Sodium Thiophosphate Hydrate Chemical and Physical Properties

Names and Identifiers

• trisodium thiophosphate
• SODIUM THIOPHOSPHATE
• AURORA KA-3063
• phosphorothioicacid,trisodiumsalt
• sodiumphosphorothioate
• thiophosphoricacid,trisodiumsalt
• Trisodium thiophosphate hydrate
• trisodiummonothiophosphate
• trisodiumphosphorothioate
• Na3PO3S
• Trisodium monothiophosphate
• Thiophosphoric acid, trisodium salt
• Sodium thiophosphate tribasic
• NS00047308
• AKOS015904364
• Phosphorothioic acid, trisodium salt
• DTXSID30889527
• trisodium;thiophosphate
• AKOS015911261
• SODIUM THIOPHOSPHATE [MI]
• Sodium phosphorothioate
• UNII-AN1017219I
• Trisodium phosphorothioate
• Sodium monothiophosphate
• J-000306
• AN1017219I
• 10101-88-9
• EINECS 233-261-6
• RIFYBBXGYKFBFC-UHFFFAOYSA-K
• J-001284
• PHOSPHOROTHIOIC ACID SODIUM SALT (1:3)
• Sodium Thiophosphate Hydrate

• MDL： MFCD00041513
• Inchi： 1S/3Na.H3O3PS/c;;;1-4(2,3)5/h;;;(H3,1,2,3,5)/q3*+1;/p-3
• InChI Key： RIFYBBXGYKFBFC-UHFFFAOYSA-K
• SMILES： S=P([O-])([O-])[O-].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 179.90000
• Monoisotopic Mass: 113.954051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 53
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8

Experimental Properties

• Density: 2.149
• Melting Point: 56-58°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 111.08000
• LogP: 1.15300
• Merck: 14,8693

Sodium Thiophosphate Hydrate Security Information

• Hazardous Material Identification：
• Safety Term：x, Na2O, and SOx. See also PHOSPHATES."> Poison by intravenous route. When heated to decomposition it emits very toxic fumes of POx, Na2O, and SOx. See also PHOSPHATES.